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molecular formula C23H18N2O2 B071897 1-Trityl-1H-imidazole-4-carboxylic acid CAS No. 191103-80-7

1-Trityl-1H-imidazole-4-carboxylic acid

Cat. No. B071897
CAS RN: 191103-80-7
M. Wt: 354.4 g/mol
InChI Key: UQQHMXJCLHSYRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07754742B2

Procedure details

Add 1N sodium hydroxide (22.8 mL, 22.8 mmol) to 1-trityl-1H-imidazole-4-carboxylic acid methyl ester (2.8 g, 7.60 mmol) in tetrahydrofuran (20 mL) and methanol (20 mL) at room temperature. Stir the reaction mixture at room temperature for 5 hrs. Acidify the reaction mixture with 5N aqueous hydrochloride to pH about 6. Filter and dry the solid to give the title compound as a white solid (2 g, 5.64 mmol).
Name
sodium hydroxide
Quantity
22.8 mL
Type
reactant
Reaction Step One
Name
1-trityl-1H-imidazole-4-carboxylic acid methyl ester
Quantity
2.8 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[OH-].[Na+].C[O:4][C:5]([C:7]1[N:8]=[CH:9][N:10]([C:12]([C:25]2[CH:30]=[CH:29][CH:28]=[CH:27][CH:26]=2)([C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=2)[C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=2)[CH:11]=1)=[O:6].Cl>O1CCCC1.CO>[C:12]([N:10]1[CH:11]=[C:7]([C:5]([OH:6])=[O:4])[N:8]=[CH:9]1)([C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1)([C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1)[C:25]1[CH:30]=[CH:29][CH:28]=[CH:27][CH:26]=1 |f:0.1|

Inputs

Step One
Name
sodium hydroxide
Quantity
22.8 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
1-trityl-1H-imidazole-4-carboxylic acid methyl ester
Quantity
2.8 g
Type
reactant
Smiles
COC(=O)C=1N=CN(C1)C(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
Name
tetrahydrofuran
Quantity
20 mL
Type
solvent
Smiles
O1CCCC1
Name
methanol
Quantity
20 mL
Type
solvent
Smiles
CO
Step Two
Name
hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
Stir the reaction mixture at room temperature for 5 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
Filter
CUSTOM
Type
CUSTOM
Details
dry the solid

Outcomes

Product
Details
Reaction Time
 5 h
Name
title compound
Type
product
Smiles
C(C1=CC=CC=C1)(C1=CC=CC=C1)(C1=CC=CC=C1)N1C=NC(=C1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 5.64 mmol
AMOUNT: MASS 2 g
YIELD: CALCULATEDPERCENTYIELD 74.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.